![molecular formula C26H22N4O3S2 B2692737 N-benzyl-2-[(6-benzyl-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl)thio]acetamide CAS No. 932313-62-7](/img/structure/B2692737.png)
N-benzyl-2-[(6-benzyl-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl)thio]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Molecular Structure Analysis
The molecular structure of this compound is complex, with multiple ring structures, including a pyrimido[5,4-c][2,1]benzothiazin ring. It also contains sulfur and oxygen atoms, which may participate in various chemical reactions.Scientific Research Applications
Metabolic Stability Improvement
One study aimed to improve metabolic stability by exploring various 6,5-heterocycles as alternatives to benzothiazole rings. The research found that certain heterocyclic analogues showed similar in vitro potency and in vivo efficacy to a known potent compound, while demonstrating reduced metabolic deacetylation, indicating a path towards developing more stable pharmaceutical agents (Stec et al., 2011).
Antiviral Agents
Another investigation focused on the structure-activity relationships of pyrimido[1,2-c][1,3]benzothiazin-6-imine derivatives, aiming to develop more potent anti-HIV agents. The study identified derivatives that showed significantly improved activity against HIV-1 and HIV-2, providing insights into designing effective antiviral therapies (Mizuhara et al., 2012).
Antitumor Activity
Research into N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic rings revealed compounds with considerable anticancer activity against various cancer cell lines. This study suggests the therapeutic potential of these compounds in cancer treatment (Yurttaş et al., 2015).
Antioxidant Studies
A study synthesizing novel N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides evaluated their antioxidant activities. Many compounds exhibited moderate to significant radical scavenging activity, indicating their potential as antioxidant agents (Ahmad et al., 2012).
Antibacterial and Antifungal Activity
Newly synthesized 5-amino-6-(benzo[d]thiazol-2-yl)-2-(2-(substitutedbenzylidene)hydrazinyl)-7-(4-chlorophenyl)pyrido[2,3-d]pyrimidin-4(3H)-one derivatives were screened for in vitro antibacterial and antifungal activities. Several compounds outperformed standard drugs, showcasing their potential in treating microbial infections (Maddila et al., 2016).
properties
IUPAC Name |
N-benzyl-2-(6-benzyl-5,5-dioxopyrimido[5,4-c][2,1]benzothiazin-2-yl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H22N4O3S2/c31-24(27-15-19-9-3-1-4-10-19)18-34-26-28-16-23-25(29-26)21-13-7-8-14-22(21)30(35(23,32)33)17-20-11-5-2-6-12-20/h1-14,16H,15,17-18H2,(H,27,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMGVJEPJPWTQAQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC(=O)CSC2=NC=C3C(=N2)C4=CC=CC=C4N(S3(=O)=O)CC5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H22N4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
502.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-benzyl-2-((6-benzyl-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.